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Comparative Efficacy Data for Phenothiazines

The table below summarizes the key findings from the available research. The data for Propiomazine is from

a single, older study on antibacterial effects, while the data for other comparisons comes from more recent

clinical trials on sedation and antipsychotic efficacy.

Drug Name
Comparator
Drug

Study Focus /
Outcome

Key Efficacy Results
Source /
Context

Propiomazine Other
Phenothiazines

(e.g.,
Promethazine)

Antibacterial
activity on S.
aureus [1]

MIC: 0.5-1.6 µg/mL
(Tranquilizers, incl.

Propiomazine, were
more active than

antihistaminic
phenothiazines) [1]

Older in vitro
study; clinical

sedation
relevance

unknown.

Chlorpromazine Olanzapine Antipsychotic
efficacy for

schizophrenia
[2]

Clinical Response:
Favored olanzapine

(RR 2.34, 95% CI 1.37-
3.99). EPS:
Significantly more with
Chlorpromazine [2].

Cochrane
Review of

RCTs (mostly
from China).
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Drug Name
Comparator
Drug

Study Focus /
Outcome

Key Efficacy Results
Source /
Context

Chlorpromazine Risperidone Antipsychotic

efficacy for
schizophrenia

[2]

Clinical Response:
No significant
difference (RR 0.84,

95% CI 0.53-1.34) [2].

Cochrane

Review of
RCTs.

Haloperidol,
Promethazine,
Chlorpromazine,
Trifluoperazine

Each other Sedation for

acute
aggression [3]

No significant
difference in speed
(mean ~17-21 min) or

duration of sedation
between the four drugs

[3].

Single RCT in

a psychiatric
emergency

setting.

Experimental Protocol for Agitation/Sedation Studies

For the clinical study comparing sedative effects [3], the methodology was as follows:

Objective: To compare the velocity and durability of sedation induced by haloperidol, promethazine,

chlorpromazine, and trifluoperazine in aggressive patients.
Design: A randomized, open-label clinical trial.

Participants: 76 aggressive patients in a psychiatric emergency department.
Intervention: Patients were randomly assigned to receive an intramuscular (IM) injection of one of

the following:
Haloperidol 5 mg

Promethazine 50 mg
Chlorpromazine 50 mg

Trifluoperazine 1 mg
Assessment & Measures:

Patients were assessed at 30-minute intervals for aggressive symptoms.
Velocity of Sedation: The time from injection to the discontinuation of physical and verbal

aggression was recorded.
Durability of Sedation: The total length of time the sedative effect lasted was recorded.

If a patient did not respond to the first injection within 30 minutes or showed aggression
relapse, a second identical dose was administered.

Key Findings: The mean time to sedation after the first injection was 17.38 ± 8.23 minutes, with no
statistically significant difference between the four drugs [3].
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Mechanism of Action and Signaling Pathways

Phenothiazine tranquilizers like Propiomazine exert their primary sedative and antipsychotic effects through

antagonism of dopamine and other neurotransmitter receptors in the brain. The following diagram illustrates

the core receptor interactions and downstream effects.

Receptor Antagonism

Primary Clinical Effects

Phenothiazine Administration

Dopamine D2 Receptor Histamine H1 Receptor Alpha-1 Adrenergic Receptor Muscarinic M1 Receptor

Antipsychotic Effect

 Blockade

Extrapyramidal Symptoms (EPS)

 Blockade

Sedation

 Blockade

Orthostatic Hypotension

 Blockade

Anticholinergic Effects

 Blockade
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To cite this document: Smolecule. [comparative efficacy Propiomazine vs other phenothiazine

sedatives]. Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b622169#comparative-efficacy-propiomazine-vs-other-

phenothiazine-sedatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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